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Compound of Interest

Compound Name: 2,4-Difluorotoluene

Cat. No.: B1202308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the significant industrial applications of 2,4-
Difluorotoluene, a versatile chemical intermediate. Due to its unique structural features, this

compound serves as a critical building block in the synthesis of a wide array of commercially

important molecules, ranging from pharmaceuticals and agrochemicals to high-performance

polymers. This document provides a comprehensive overview of its primary applications,

including detailed experimental protocols, quantitative data, and visual representations of key

chemical pathways and workflows.

Core Industrial Applications of 2,4-Difluorotoluene
2,4-Difluorotoluene is a key starting material and intermediate in several industrial sectors. Its

primary applications stem from the strategic placement of two fluorine atoms on the toluene

ring, which imparts unique reactivity and physicochemical properties to its derivatives.

Pharmaceutical Synthesis: The Case of Fluconazole
The 2,4-difluorophenyl moiety is a common scaffold in many active pharmaceutical ingredients

(APIs). A prominent example is the widely used antifungal drug, Fluconazole. Although the

synthesis of Fluconazole may not start directly from 2,4-Difluorotoluene in all commercial

routes, the synthesis of its key intermediate, 2,4-difluoroacetophenone, highlights the industrial

relevance of this substitution pattern.
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Mechanism of Action of Fluconazole:

Fluconazole functions by inhibiting the fungal enzyme lanosterol 14-α-demethylase, a crucial

enzyme in the biosynthesis of ergosterol. Ergosterol is an essential component of the fungal

cell membrane, and its depletion disrupts membrane integrity, leading to fungal cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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